Cas no 1258275-73-8 (TMPA)

• Product Name: TMPA
• CAS No: 1258275-73-8
• MF: C₂₁H₃₂O₆
• MW: 380.4752
• CID: 2156264
• Update Time: 2024-11-02

TMPA Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,3,4-trimethoxy-6-(1-oxooctyl)-, ethyl ester
• Benzeneacetic acid, 2,3,4-triMethoxy-6-(1-oxooctyl)-, ethyl este
• TMPA
• Ethyl (2,3,4-Trimethoxy-6-Octanoylphenyl)acetate
• Ethyl 2-(2,3,4-trimethoxy-6-octanoylphenyl)acetate
• 3v3q
• BCP32552
• A12407
• Q27466580
• (2,3,4-Trimethoxy-6-octanoylphenyl)acetic acid ethyl ester
• ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyl]acetate
• Benzeneacetic acid,2,3,4-triMethoxy-6-(1-oxooctyl)-,ethyl ester
• TMY

• Inchi： 1S/C21H32O6/c1-6-8-9-10-11-12-17(22)15-13-18(24-3)21(26-5)20(25-4)16(15)14-19(23)27-7-2/h13H,6-12,14H2,1-5H3
• InChI Key： WCYMJQXRLIDSAQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(=C(C(=C1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 380.219889g/mol
• Monoisotopic Mass: 380.219889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1
• Molecular Weight: 380.5g/mol

TMPA Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month